5-Bromo-6-(5-hydroxy-pentyloxy)-nicotinic acid
Cat. No. B8428600
M. Wt: 304.14 g/mol
InChI Key: SRRWBXRENBEXNY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07812028B2
Procedure details
The title compound was synthesized in analogy to the procedure described for the preparation of Example 31a, using 5-bromo-6-chloro-nicotinic acid and 1,5-pentanediol as starting materials to give the product as brownish oil, MS (ISP): 302.3 (M−H+).
Name
Name
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[C:3](Cl)=[N:4][CH:5]=[C:6]([CH:10]=1)[C:7]([OH:9])=[O:8].[CH2:12]([OH:18])[CH2:13][CH2:14][CH2:15][CH2:16][OH:17]>>[Br:1][C:2]1[C:3]([O:17][CH2:16][CH2:15][CH2:14][CH2:13][CH2:12][OH:18])=[N:4][CH:5]=[C:6]([CH:10]=1)[C:7]([OH:9])=[O:8]
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC=1C(=NC=C(C(=O)O)C1)Cl
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CCCCO)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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described for the preparation of Example 31a
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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BrC=1C(=NC=C(C(=O)O)C1)OCCCCCO
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Name
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Type
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product
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Smiles
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
